Cas no 790270-69-8 (2-phenyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine)

• Product Name: 2-phenyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
• CAS No: 790270-69-8
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 3107201
• PubChem ID: 3474783
• Update Time: 2025-04-21

2-phenyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanamine
• 2-phenyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
• 790270-69-8
• WAY-388578
• SR-01000058744-1
• SMR000344420
• STK656628
• MLS000771303
• AKOS000123038
• CHEMBL1300590
• AKOS017268713
• SR-01000058744
• HMS2751A03
• EN300-10042
• BBL030496
• CS-0306467

• Inchi： 1S/C16H15N3O/c17-14(11-12-7-3-1-4-8-12)16-18-15(19-20-16)13-9-5-2-6-10-13/h1-10,14H,11,17H2
• InChI Key： GVHZOOKPKNWNPE-UHFFFAOYSA-N
• SMILES： O1C(C(CC2C=CC=CC=2)N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 265.121512110Da
• Monoisotopic Mass: 265.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų